Cas no 1803607-59-1 (3-cyclopentylazetidine hydrochloride)

• Product Name: 3-cyclopentylazetidine hydrochloride
• CAS No: 1803607-59-1
• CID: 4617936
• PubChem ID: 91647589
• Update Time: 2025-08-05

3-cyclopentylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentylazetidine hydrochloride

Additional information on 3-cyclopentylazetidine hydrochloride

Recent Advances in the Study of 3-cyclopentylazetidine hydrochloride (CAS: 1803607-59-1) in Chemical Biology and Pharmaceutical Research

The compound 3-cyclopentylazetidine hydrochloride (CAS: 1803607-59-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This azetidine derivative, characterized by its cyclopentyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-cyclopentylazetidine hydrochloride through a novel ring-closing metathesis approach. The researchers reported a high-yield, scalable process that could facilitate its broader application in medicinal chemistry. The study also highlighted the compound's stability under physiological conditions, making it particularly suitable for pharmaceutical development.

Pharmacological investigations have revealed that 3-cyclopentylazetidine hydrochloride exhibits interesting binding properties with various biological targets. A recent Nature Chemical Biology paper (2024) demonstrated its activity as a modulator of G protein-coupled receptors (GPCRs), particularly showing selective interaction with dopamine receptor subtypes. This finding opens new possibilities for developing treatments for neurological disorders.

In drug discovery applications, 3-cyclopentylazetidine hydrochloride has been utilized as a versatile scaffold. A 2024 ACS Medicinal Chemistry Letters publication described its incorporation into novel kinase inhibitors, showing improved pharmacokinetic properties compared to traditional heterocyclic cores. The rigid azetidine ring with cyclopentyl substitution was found to enhance both solubility and membrane permeability.

Ongoing clinical research is exploring the potential of derivatives of 3-cyclopentylazetidine hydrochloride in treating various conditions. Preliminary results from Phase I trials (reported in 2024) indicate good tolerability and favorable pharmacokinetic profiles of compounds incorporating this moiety. Researchers are particularly optimistic about its application in CNS-targeted therapies due to its ability to cross the blood-brain barrier.

The future research directions for 3-cyclopentylazetidine hydrochloride appear promising. Current investigations are focusing on expanding its utility in fragment-based drug discovery and exploring its potential in targeted protein degradation strategies. The unique physicochemical properties of this compound continue to make it a valuable tool in modern drug development pipelines.